2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-chloro-2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[4-chloro-2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C25H22ClF3N4O2S/c1-2-3-11-33-23(35)22-21(17(13-30-22)15-7-5-4-6-8-15)32-24(33)36-14-20(34)31-19-10-9-16(26)12-18(19)25(27,28)29/h4-10,12-13,30H,2-3,11,14H2,1H3,(H,31,34)
• InChI Key: KELRVXCXYBFEMG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=C(C=C4)Cl)C(F)(F)F
• Molecular Formula: C25H22ClF3N4O2S
• Molecular Weight: 535.0 g/mol

Description

2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-chloro-2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C25H22ClF3N4O2S and its molecular weight is 534.98. The purity is usually 95%.
BenchChem offers high-quality 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-chloro-2-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-chloro-2-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and characterization of novel heterocyclic compounds incorporating pyrimidine moieties, showing significant interest in developing new chemical entities with potential biological activities. For instance, the synthesis of amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide demonstrates the intricate chemical reactions employed to create compounds with a pyrimidine base, which are then evaluated for their biological activities (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014). This process includes hydrolysis, condensation reactions with aromatic aldehydes, and further chemical modifications to yield pyrrole and pyrrolidinone derivatives.

Antimicrobial Properties

A significant portion of research focuses on the antimicrobial properties of synthesized compounds. Studies have shown that novel heterocyclic compounds, especially those incorporating the pyrimidine moiety, exhibit promising antibacterial and antifungal activities. The evaluation of these compounds against various microbial strains aims to identify potential therapeutic agents. For example, compounds synthesized from 2-cyano- N -(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1 H -pyrazol-4-yl)acetamide, including pyrrole, thiazole, and pyrimidine derivatives, were tested for antimicrobial activity, showcasing the ongoing exploration into new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).